![molecular formula C18H14F4N2O2 B2942458 N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide CAS No. 905663-40-3](/img/structure/B2942458.png)
N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide, commonly known as FTB or FTB compound, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
Target of Action
The compound contains a pyrrolidine ring and an indole nucleus , both of which are found in many bioactive compounds. These structures can bind with high affinity to multiple receptors, making them useful in drug development .
Mode of Action
For example, they can inhibit or activate the target, leading to changes in cellular processes .
Biochemical Pathways
Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Pharmacokinetics
The introduction of heteroatomic fragments in these molecules is a common strategy in drug design, as they can help modify physicochemical parameters and improve adme/tox results .
Result of Action
Compounds with similar structures can have a wide range of effects depending on their specific targets and mode of action .
Action Environment
The environment can influence the action, efficacy, and stability of a compound in various ways. Factors such as pH, temperature, and the presence of other molecules can affect how a compound interacts with its targets and how it is metabolized in the body .
Advantages and Limitations for Lab Experiments
One of the main advantages of using FTB in laboratory experiments is its potent and selective binding to the CB2 receptor, which allows for the specific targeting of immune cells. Another advantage is its low toxicity profile, which minimizes the risk of adverse effects. However, one of the limitations of using FTB in laboratory experiments is its limited solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of FTB, including the development of new analogs with improved solubility and potency, the investigation of its potential as a treatment option for various diseases, and the exploration of its mechanism of action at the molecular level. Additionally, the use of FTB in combination with other compounds may lead to the development of new therapeutic strategies for a range of diseases.
Synthesis Methods
The synthesis of FTB involves the reaction between 4-fluorophenylacetic acid and 2-(trifluoromethyl)benzoyl chloride in the presence of triethylamine and N,N-dimethylformamide. The resulting compound is then treated with pyrrolidine-3-carboxylic acid and diisopropylcarbodiimide to obtain FTB.
Scientific Research Applications
FTB has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuropharmacology, and cancer research. In medicinal chemistry, FTB has been shown to exhibit potent analgesic and anti-inflammatory effects, making it a promising candidate for the development of new painkillers. In neuropharmacology, FTB has been found to have a positive effect on memory and cognitive function, making it a potential treatment option for Alzheimer's disease. In cancer research, FTB has been shown to inhibit the growth of cancer cells, making it a potential anticancer agent.
properties
IUPAC Name |
N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-2-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14F4N2O2/c19-11-5-7-13(8-6-11)24-10-12(9-16(24)25)23-17(26)14-3-1-2-4-15(14)18(20,21)22/h1-8,12H,9-10H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMGPKJVVKUNOMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC=C(C=C2)F)NC(=O)C3=CC=CC=C3C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14F4N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-2-(trifluoromethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.